2-(2-fluorophenoxy)-N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]acetamide
• InChI: InChI=1S/C23H20F2N2O4S/c24-17-7-10-19(11-8-17)32(29,30)27-13-3-4-16-14-18(9-12-21(16)27)26-23(28)15-31-22-6-2-1-5-20(22)25/h1-2,5-12,14H,3-4,13,15H2,(H,26,28)
• InChI Key: FHRODDRJTWXYIW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NC(=O)COC3=CC=CC=C3F)N(C1)S(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C23H20F2N2O4S
• Molecular Weight: 458.5 g/mol

Description

The compound “2-(2-fluorophenoxy)-N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)acetamide” has a molecular formula of C23H20F2N2O4S and an average mass of 458.478 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of a fluorophenoxy group, a tetrahydroquinolinyl group, and a fluorophenylsulfonyl group.

Scientific Research Applications

Structural Aspects and Properties

Research has delved into the structural characteristics and properties of related amide-containing isoquinoline derivatives. For instance, studies on N-cyclohexyl-2-(quinolin-8-yloxy) acetamide and N-(2,6-dimethylphenyl)-2-(quinolin-8-yloxy) acetamide have revealed their ability to form gels and crystalline salts upon treatment with mineral acids. These compounds exhibit enhanced fluorescence emission in host–guest complexes, indicating potential applications in materials science and sensor technology (A. Karmakar, R. Sarma, J. Baruah, 2007).

Synthesis and Chemical Reactions

The synthesis of novel sulfonamide derivatives has been explored for their potential cytotoxic activity against various cancer cell lines, showcasing the versatility of sulfonamide groups in medicinal chemistry (M. Ghorab, M. Alsaid, Abdullah-al-Dhfyan, Reem K. Arafa, 2015). Furthermore, fluorination techniques of chloroquinolines using microwaves have been developed, highlighting the role of fluorine in enhancing the biological activity of organic compounds (M. Kidwai, P. Sapra, K. Bhushan, 1999).

Pharmacological Applications

Several studies focus on the pharmacological potentials of related compounds. For example, modafinil and its analogs, which share structural similarities, have been investigated for their ability to modulate neurotransmitter transporters, offering insights into the neurochemical bases of wakefulness and potential applications in treating neuropsychiatric disorders (B. Madras, Zhihua Xie, Zhicheng Lin, et al., 2006).